trans 4-Amino-N-methoxycyclohexane-1-carboxamide

• IUPAC Name: 4-amino-N-methoxycyclohexane-1-carboxamide
• InChI: InChI=1S/C8H16N2O2/c1-12-10-8(11)6-2-4-7(9)5-3-6/h6-7H,2-5,9H2,1H3,(H,10,11)
• InChI Key: NHBVANYHDGXDGP-UHFFFAOYSA-N
• Canonical SMILES: CONC(=O)C1CCC(CC1)N
• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol

Description

“Trans 4-Amino-N-methoxycyclohexane-1-carboxamide” is a chemical compound. It is a disubstituted cyclohexane, which means it has two different groups attached to the cyclohexane ring.

Molecular Structure Analysis

The molecular formula of “trans 4-Amino-N-methoxycyclohexane-1-carboxamide” is C8H16N2O. The average mass is 156.225 Da and the monoisotopic mass is 156.126266 Da.

Scientific Research Applications

Stereochemistry and Conformational Studies

• Research has focused on the preparation and conformational study of compounds related to trans 4-Amino-N-methoxycyclohexane-1-carboxamide, particularly in the context of stereochemistry. Studies have examined the synthesis of various cyclohexene and cyclohexane derivatives, analyzing their molecular conformations and reaction properties (Bernáth et al., 1985).

Asymmetric Synthesis

• Asymmetric syntheses of related compounds, such as trans-1,2-diaminocyclohexanecarboxylic acids, have been achieved. This synthesis is crucial for developing stereomerically pure compounds, which have applications in various chemical and pharmaceutical fields (Fondekar et al., 2002).

Antifibrinolytic Activity

• Initial investigations into trans-isomers of 4-aminomethylcyclohexane carboxylic acid revealed significant antifibrinolytic activity. This finding has implications for medical applications, particularly in clotting disorders and bleeding complications (Verstraete, 1977).

Effect on Melanocyte Activation

• Studies have also explored the effects of related compounds on melanocyte activation in the skin. This research contributes to understanding how certain chemicals can influence skin pigmentation, which is relevant in dermatology and cosmetic science (Hiramoto et al., 2014).

Kinetic and Protonation Studies

• The kinetic nature of the protonation process in cyclohexane derivatives has been examined. Understanding these chemical processes is important for the development of more efficient and targeted chemical reactions in pharmaceutical synthesis (Vais et al., 1999).

Synthesis of Stereoisomers

• A new synthesis approach for the four stereoisomers of 1-amino-2-hydroxycyclohexanecarboxylic acids was developed. These molecules are significant in studying the chemical properties of amino acids and their analogs (Avenoza et al., 2001).

Safety and Hazards

The safety data sheet for a similar compound, trans-4-(Aminomethyl)cyclohexanecarboxylic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It’s important to handle such compounds with appropriate safety measures.